Cas no 13289-90-2 ( )
structure
Product Name:
CAS No:13289-90-2
MF:C11H10O4
MW:206.194703578949
CID:899285
PubChem ID:266805
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1,4-dihydroxy-7,8-dihydro-6H-benzo[7]annulene-5,9-dione
- 1,4-dihydroxy-6,7,8,9-tetrahydro-5H-benzocycloheptene-5,9-dione
- 1,4-Dihydroxy-7,8-dihydro-6H-benzocyclohepten-5,9-dion
- 1,4-dihydroxy-7,8-dihydro-6H-benzocycloheptene-5,9-dione
- 1,4-dihydroxybenzocycloheptene-5,9-dione
- 3',6'-Dihydroxy-1,2-benzocyclohepten-3,7-dion
-
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- Inchi： 1S/C11H10O4/c12-6-2-1-3-7(13)11-9(15)5-4-8(14)10(6)11/h4-5,14-15H,1-3H2
- InChI Key： OBEWSBMNHGZOOT-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC=C(C=2C(CCC1)=O)O)O
Computed Properties
- Exact Mass: 206.05800
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.60000
- LogP: 1.64710
Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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